Cas no 133019-68-8 (ethyl 4-hydroxythiophene-2-carboxylate)

Ethyl 4-hydroxythiophene-2-carboxylate is a heterocyclic ester compound featuring a hydroxyl-substituted thiophene core. This versatile intermediate is valued for its role in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both hydroxyl and carboxylate functional groups enhances its reactivity, enabling selective modifications such as esterification, etherification, or further derivatization. Its stable thiophene backbone contributes to thermal and chemical robustness, making it suitable for demanding synthetic applications. The compound’s structural features also facilitate its use in coordination chemistry and as a precursor for bioactive molecules. High purity grades are available to meet stringent research and industrial requirements.

ethyl 4-hydroxythiophene-2-carboxylate structure

133019-68-8 structure

Product Name:ethyl 4-hydroxythiophene-2-carboxylate

CAS No:133019-68-8

MF:C₇H₈O₃S

MW:172.201621055603

CID:5530051

Update Time:2025-06-15

ethyl 4-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-hydroxythiophene-2-carboxylate
- Inchi： 1S/C7H8O3S/c1-2-10-7(9)6-3-5(8)4-11-6/h3-4,8H,2H2,1H3
- InChI Key： PJYRWPIPMSMUFE-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)SC=C(O)C=1

ethyl 4-hydroxythiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847548-1g	Ethyl 4-hydroxythiophene-2-carboxylate	133019-68-8	98%	1g	￥2875.00	2024-08-09

ethyl 4-hydroxythiophene-2-carboxylate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on ethyl 4-hydroxythiophene-2-carboxylate

Comprehensive Overview of Ethyl 4-Hydroxythiophene-2-Carboxylate (CAS No. 133019-68-8)

Ethyl 4-hydroxythiophene-2-carboxylate (CAS No. 133019-68-8) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique molecular structure, featuring a hydroxyl group and ester functionality on a thiophene ring, makes it a valuable building block for heterocyclic chemistry. Recent trends in green chemistry and sustainable synthesis have amplified interest in this compound, as researchers explore its potential in eco-friendly catalytic processes and bio-based materials.

The compound’s CAS number 133019-68-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its industrial relevance. Users often inquire about its synthesis methods, solubility properties, and applications in drug development. Notably, its role in synthesizing thiophene derivatives—a class of compounds with antimicrobial and anti-inflammatory properties—has garnered attention in medicinal chemistry. Advanced studies also highlight its utility in designing organic semiconductors for flexible electronics, aligning with the growing demand for wearable technology.

From a technical perspective, ethyl 4-hydroxythiophene-2-carboxylate exhibits moderate polarity due to its hydroxyl and ester groups, enabling solubility in common organic solvents like ethanol and acetone. This characteristic facilitates its use in multistep organic reactions, such as Suzuki couplings or ester hydrolysis, which are pivotal in producing high-value fine chemicals. Analytical techniques like HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for regulatory compliance in pharmaceutical applications.

Environmental and safety considerations are increasingly shaping discussions around this compound. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers are investigating biodegradable alternatives to traditional synthesis routes, addressing concerns about chemical waste. Such innovations resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, ethyl 4-hydroxythiophene-2-carboxylate (CAS No. 133019-68-8) bridges multiple scientific disciplines, from life sciences to advanced materials. Its adaptability to emerging technologies and alignment with sustainability trends ensure its continued relevance in both academic and industrial settings. Future research may further unlock its potential in biocatalysis and renewable energy storage, positioning it as a cornerstone of modern synthetic chemistry.